3-[(4-ethoxybenzoyl)amino]-N,N-dimethylbenzamide

• IUPAC Name: 3-[(4-ethoxybenzoyl)amino]-N,N-dimethylbenzamide
• InChI: InChI=1S/C18H20N2O3/c1-4-23-16-10-8-13(9-11-16)17(21)19-15-7-5-6-14(12-15)18(22)20(2)3/h5-12H,4H2,1-3H3,(H,19,21)
• InChI Key: KKSUSSWXFNRZJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)N(C)C
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

3-[(4-ethoxybenzoyl)amino]-N,N-dimethylbenzamide is an organic compound with a complex structure that includes an ethoxybenzoyl group and a dimethylbenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-ethoxybenzoyl)amino]-N,N-dimethylbenzamide typically involves the reaction of 4-ethoxybenzoic acid with N,N-dimethylbenzamide in the presence of a coupling agent. Common coupling agents used in such reactions include dicyclohexylcarbodiimide (DCC) and N,N’-diisopropylcarbodiimide (DIC). The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran (THF) under an inert atmosphere to prevent oxidation.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-[(4-ethoxybenzoyl)amino]-N,N-dimethylbenzamide can undergo various types of chemical reactions, including:

Oxidation: The ethoxy group can be oxidized to form a carboxylic acid derivative.

Reduction: The amide group can be reduced to an amine.

Substitution: The benzamide moiety can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Electrophilic aromatic substitution can be carried out using reagents like bromine (Br2) and sulfuric acid (H2SO4).

Major Products

Oxidation: Formation of 4-ethoxybenzoic acid derivatives.

Reduction: Formation of N,N-dimethylbenzylamine derivatives.

Substitution: Formation of substituted benzamide derivatives.

Scientific Research Applications

3-[(4-ethoxybenzoyl)amino]-N,N-dimethylbenzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(4-ethoxybenzoyl)amino]-N,N-dimethylbenzamide involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to a cascade of biochemical events. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 3-[(4-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide
• 3-[(4-ethoxybenzoyl)amino]-N,N-diethylbenzamide

Uniqueness

3-[(4-ethoxybenzoyl)amino]-N,N-dimethylbenzamide is unique due to its specific structural features, which confer distinct chemical and biological properties